3-(2-quinoxalinyl)phenyl 4-[(dimethylamino)sulfonyl]benzoate

• IUPAC Name: (3-quinoxalin-2-ylphenyl) 4-(dimethylsulfamoyl)benzoate
• InChI: InChI=1S/C23H19N3O4S/c1-26(2)31(28,29)19-12-10-16(11-13-19)23(27)30-18-7-5-6-17(14-18)22-15-24-20-8-3-4-9-21(20)25-22/h3-15H,1-2H3
• InChI Key: ZZSOSDOFQYMDSW-UHFFFAOYSA-N
• Canonical SMILES: CN(C)S(=O)(=O)C1=CC=C(C=C1)C(=O)OC2=CC=CC(=C2)C3=NC4=CC=CC=C4N=C3
• Molecular Formula: C23H19N3O4S
• Molecular Weight: 433.5 g/mol

Description

The compound “3-(2-quinoxalinyl)phenyl 4-[(dimethylamino)sulfonyl]benzoate” is a complex organic molecule that contains several functional groups, including a quinoxalinyl group, a phenyl group, a dimethylamino group, a sulfonyl group, and a benzoate group. The presence of these groups suggests that the compound could have interesting chemical and physical properties, and potentially useful biological activity.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. Unfortunately, without more specific information or an X-ray crystallography study, it’s difficult to provide a detailed analysis of its structure.

Chemical Reactions Analysis

The chemical reactions that this compound can undergo would be determined by its functional groups. For example, the benzoate group could undergo hydrolysis to produce benzoic acid and an alcohol. The sulfonyl group could potentially participate in substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure and functional groups. These could include its solubility, melting point, boiling point, and reactivity.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s being studied for its potential as a drug, its mechanism of action would depend on how it interacts with biological targets in the body.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors such as its reactivity, toxicity, and potential for bioaccumulation. Without specific data, it’s difficult to provide a detailed safety assessment.

Future Directions

The future research directions for this compound could include further studies to fully characterize its physical and chemical properties, investigations into its potential uses, and the development of methods for its safe and efficient synthesis.